1-(3-Cyano-2-propyl)-indole

• Molecular Formula: C12H12N2
• Molecular Weight: 184.24 g/mol
• IUPAC Name: 3-indol-1-ylbutanenitrile
• InChI: InChI=1S/C12H12N2/c1-10(6-8-13)14-9-7-11-4-2-3-5-12(11)14/h2-5,7,9-10H,6H2,1H3
• InChI Key: NMQBNYVUYVIBJE-UHFFFAOYSA-N
• Canonical SMILES: CC(CC#N)N1C=CC2=CC=CC=C21

Description

1-(3-Cyano-2-propyl)-indole is a useful research compound. Its molecular formula is C12H12N2 and its molecular weight is 184.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12-(3-cyano-2-propyl)-6,7,12,13-tetrahydro-13-methyl-5,7-dioxo-5H-indolo[2,3-a]pyrrolo[3,4-c]carbazole; yellow crystals which decompose from about 270° C. The 3-[1-(3-cyano-2-propyl)-3-indolyl]-4-(1-methyl-3-indolyl)-1H-pyrrol-3,5-dione used as starting material (red amorphous powder; decomp. point about 218°-226° C.) is prepared analogously to EP 0 328 026 from 1-(3-cyano-2-propyl)-indole and 1-methyl-3-indolylacetic acid. 1-(3-Cyano-2-propyl)-indole is prepared in low yield by the base-catalysed (DBU) addition of crotonitrile to indole in acetonitrile.